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Introduction
Inarigivir (also known as SB 9200 or ORI-9020) is an investigational oral small molecule that

functions as a potent agonist of the retinoic acid-inducible gene I (RIG-I).[1][2] Activation of the

RIG-I pathway initiates an innate immune response, leading to the production of interferons

and other cytokines with antiviral activity.[3][4] In the context of Hepatitis B Virus (HBV)

infection, Inarigivir exhibits a dual mechanism of action: it directly interferes with HBV

replication by inhibiting RNA packaging and reverse transcription, and it stimulates the host's

innate immune system to combat the virus.[1][3][5] Although its clinical development for HBV

was halted, preclinical data, particularly from mouse models, provide valuable insights into its

antiviral activity and mechanism of action.[6]

These application notes provide a comprehensive overview of the administration of Inarigivir
ammonium in mouse models of HBV, summarizing key quantitative data and detailing relevant

experimental protocols to guide researchers in this field.

Mechanism of Action: Inarigivir's Dual Antiviral
Strategy
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Inarigivir's primary mechanism involves the activation of the RIG-I signaling pathway. This

pathway is a key component of the innate immune system's defense against viral pathogens.

Upon activation by Inarigivir, RIG-I triggers a downstream signaling cascade, leading to the

production of type I and type III interferons, which in turn induce the expression of numerous

interferon-stimulated genes (ISGs) that establish an antiviral state within the host cell.[3][4]

Additionally, Inarigivir has been shown to have a direct antiviral effect on HBV by disrupting the

encapsidation of pregenomic RNA (pgRNA).[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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